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Introduction
Methylamine nitrate, also known as monomethylamine nitrate (MMAN), is an energetic salt

that saw its initial significant military application during World War II by German forces.[1][2] Its

adoption was driven by its favorable oxygen balance compared to the more commonly used

ammonium nitrate, which allowed for more efficient and complete combustion in explosive

compositions.[1][2] This technical guide provides a comprehensive overview of the early uses

of methylamine nitrate in military applications, focusing on its synthesis, explosive properties,

and the experimental protocols used to characterize it.

Synthesis of Methylamine Nitrate
The primary method for synthesizing methylamine nitrate is through the acid-base

neutralization reaction of methylamine with nitric acid.[1] Another method involves the reaction

of ammonium nitrate with formaldehyde.[3]

Experimental Protocol: Neutralization of Methylamine
with Nitric Acid
This laboratory-scale procedure outlines the synthesis of methylamine nitrate through the

neutralization of methylamine by nitric acid.
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Materials:

Methylamine (CH₃NH₂) solution

Nitric acid (HNO₃), 60% solution

Distilled water

Ice bath

pH indicator or pH meter

Crystallizing dish

Vacuum filtration apparatus

Procedure:

A solution of methylamine is prepared in a reaction vessel placed within an ice bath to

manage the exothermic nature of the reaction.

Slowly, and with constant stirring, a 60% solution of nitric acid is added to the methylamine

solution.

The pH of the mixture is continuously monitored. The addition of nitric acid is halted once a

neutral pH (approximately 7.0) is achieved, indicating the complete neutralization of the

methylamine.

The resulting solution of methylamine nitrate is then gently heated to evaporate excess

water, concentrating the solution.

The concentrated solution is transferred to a crystallizing dish and allowed to cool slowly at

room temperature.

As the solution cools, methylamine nitrate crystals will form.

The crystals are collected by vacuum filtration and washed with a small amount of cold

distilled water to remove any remaining impurities.
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The purified crystals are then dried in a desiccator.

Experimental Protocol: Synthesis from Ammonium
Nitrate and Formaldehyde
A high-yield synthesis method involves the reaction of ammonium nitrate and formaldehyde.[3]

Materials:

Ammonium nitrate (NH₄NO₃)

Formaldehyde (HCHO), 37% solution

Heating apparatus with temperature control

Reaction vessel

Procedure:

Ammonium nitrate is dissolved in a 37% formaldehyde solution in the reaction vessel.

The mixture is heated to and maintained at a temperature between 95°C and 105°C for

approximately 2 hours.[3]

The reaction mixture, now containing methylamine nitrate, is then subjected to evaporation

to remove excess water to the desired concentration.[3]

Physicochemical and Explosive Properties
Methylamine nitrate is a white crystalline solid with several key properties relevant to its

military applications.
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Property Value Reference(s)

Molecular Formula CH₆N₂O₃ [1]

Molecular Weight 94.07 g/mol [1]

Melting Point 104.7–108.5 °C [1]

Boiling Point 206.8 °C [1]

Density 1.243 g/cm³ at 20°C [1]

Explosive Performance Characteristics
While specific quantitative data for pure methylamine nitrate from the early military era is

scarce in open literature, its performance can be inferred from its use in compositions and

comparison to other explosives. It was recognized for providing a better oxygen balance in

explosive mixtures than ammonium nitrate.[1][2]
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Parameter Description
Typical
Value/Observation

Reference(s)

Detonation Velocity

The speed at which

the detonation wave

propagates through

the explosive.

A Tovex water-gel

explosive formulation

containing

methylamine nitrate

and ammonium nitrate

has a reported

detonation velocity of

6,300 m/s. The

detonation velocity of

pure methylamine

nitrate is not readily

available in the

reviewed literature.

[1]

Brisance (Trauzl Lead

Block Test)

A measure of the

shattering power of an

explosive, determined

by the expansion of a

lead block cavity upon

detonation of a 10-

gram sample.

Specific Trauzl test

results for

methylamine nitrate

are not available in

the reviewed

literature. For

comparison, TNT has

a Trauzl rating of 30

cm³/g.

[4]

Impact Sensitivity

(BAM Fall Hammer

Test)

Measures the

sensitivity of an

explosive to initiation

by impact. A weight is

dropped from varying

heights onto a

sample.

Specific BAM fall

hammer test results

for methylamine

nitrate are not

available in the

reviewed literature.

The test involves

dropping a weight

onto the material to

determine the energy

required for initiation.
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Friction Sensitivity

(BAM Friction Test)

Assesses the

sensitivity of an

explosive to initiation

by friction between

two surfaces.

Specific BAM friction

test results for

methylamine nitrate

are not available in

the reviewed

literature. The test

subjects the material

to friction between a

porcelain pin and

plate under a

specified load.

Early Military Applications and Formulations
Methylamine nitrate was utilized by Germany during World War II as a component in

explosive compositions.[1][2] It was often used in combination with other explosives to enhance

their performance due to its superior oxygen balance. One such application was in a fusible

explosive blend for filling missiles, which also contained sodium nitrate and cyclonite (RDX).[5]

The improved oxygen balance allowed for a more complete and energetic detonation of the

main explosive charge.

Experimental Workflows and Signaling Pathways
The synthesis and decomposition of methylamine nitrate can be represented by the following

diagrams.

Methylamine (CH₃NH₂)

Methylamine Nitrate (CH₃NH₃NO₃)

+ Nitric Acid

Nitric Acid (HNO₃)

Click to download full resolution via product page

Caption: Synthesis of Methylamine Nitrate via Neutralization.
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Methylamine Nitrate (CH₃NH₃NO₃) Decomposition Products
(e.g., N₂, H₂O, CO₂)

Detonation

Click to download full resolution via product page

Caption: Detonation Pathway of Methylamine Nitrate.

Conclusion
Methylamine nitrate played a notable, albeit not primary, role in military explosives during

World War II, particularly for the German military. Its key advantage was its ability to improve

the oxygen balance of explosive formulations, leading to more efficient energy release. While

detailed quantitative performance data from that era on the pure compound is not widely

available, its synthesis and fundamental properties are well-understood. The legacy of its early

military use paved the way for its later application in commercial explosives, such as water-gel

slurries. Further research into declassified military archives may provide more specific details

on its historical formulations and performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595745#early-uses-of-methylamine-nitrate-in-
military-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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